Cas no 1804410-68-1 (2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride)

• Product Name: 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride
• CAS No: 1804410-68-1
• MF: C₇H₅Cl₂FO₂S
• MW: 243.082802534103
• CID: 5003480
• Update Time: 2025-05-19

2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C7H5Cl2FO2S/c1-4-2-5(10)7(8)6(3-4)13(9,11)12/h2-3H,1H3
• InChI Key： UODDLCIYJYCELC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C)C=C1S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3
• Topological Polar Surface Area: 42.5

Additional information on 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride

Comprehensive Overview of 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride (CAS No. 1804410-68-1)

2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride (CAS No. 1804410-68-1) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis, particularly in the pharmaceutical and agrochemical industries. This compound, characterized by its chloro, fluoro, and methyl substituents on the benzene ring, serves as a versatile intermediate for constructing complex molecules. Its unique structure enables selective functionalization, making it invaluable for researchers developing novel drug candidates or crop protection agents.

In recent years, the demand for halogenated benzenesulfonyl chlorides like 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride has surged due to their role in cross-coupling reactions and catalyzed transformations. With the rise of green chemistry trends, scientists are exploring its applications in atom-efficient syntheses and sustainable manufacturing. The compound’s reactivity aligns with the industry’s shift toward high-yield, low-waste processes, addressing environmental concerns while maintaining cost-effectiveness.

One of the most searched topics related to this chemical is its stability under varying conditions. Studies confirm that 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride exhibits excellent shelf-life when stored in anhydrous environments, a critical factor for industrial scalability. Additionally, its compatibility with palladium-catalyzed reactions has drawn attention, as these methods dominate modern API (Active Pharmaceutical Ingredient) production. Researchers frequently inquire about its handling protocols and solvent compatibility, reflecting the compound’s nuanced application requirements.

The compound’s regioselectivity is another focal point, especially for designing heterocyclic frameworks prevalent in anticancer and antiviral drugs. Its electron-withdrawing groups enhance reactivity in nucleophilic aromatic substitutions, a feature leveraged in high-throughput screening libraries. As AI-driven drug discovery accelerates, such intermediates gain prominence for enabling rapid structure-activity relationship (SAR) studies.

From an analytical perspective, CAS No. 1804410-68-1 is often characterized via NMR spectroscopy and HPLC purity testing, with users seeking detailed spectral data for quality validation. The compound’s melting point and thermal decomposition properties are also frequently queried, underscoring the need for precise technical documentation. Suppliers emphasizing batch-to-batch consistency and trace metal analysis cater to stringent Good Manufacturing Practice (GMP) standards.

Emerging applications include its use in photoaffinity labeling for proteomics research, where its sulfonyl chloride moiety facilitates protein binding studies. This aligns with the growing interest in targeted therapies and bioconjugation techniques. Furthermore, its potential in material science, such as modifying polymer surfaces, is being explored, demonstrating interdisciplinary relevance.

In summary, 2-Chloro-3-fluoro-5-methylbenzenesulfonyl chloride (CAS No. 1804410-68-1) exemplifies the intersection of synthetic utility and innovative research. Its adaptability to cutting-edge methodologies ensures sustained demand, while its well-documented properties address both academic and industrial needs. As custom synthesis and precise molecular design evolve, this compound remains a cornerstone in advancing chemical innovation.